Cas no 19819-15-9 (5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• CAS No: 19819-15-9
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• MDL: MFCD00454938
• CID: 908440
• PubChem ID: 209395
• Update Time: 2025-11-02

5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
• (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-
• 2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4[3H]-one
• 2-methyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
• 2-Methyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ol
• 2-Methyl-5,6-tetramethylen-3,4-dihydro-4-oxothieno< 2,3-d> pyrimidin
• 5,6,7,8-Tetrahydro-2-methyl-(1)benzothieno(2,3-d)p
• AC1L4MIY
• NSC153330
• 5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• SCHEMBL1368527
• 2-Methyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-ol
• Oprea1_703840
• WL-312474
• CHEMBL1569893
• EN300-16316
• NSC-153330
• 2-Methyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one
• DTXSID10173537
• NCGC00097519-01
• BIM-0004976.P001
• 2-Methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ol
• NCI60_001082
• 5-Methyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• AKOS000541775
• F0239-0687
• NSC 153330
• 2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• Pyrimido[4,5-b]benzothien-4-ol, 5,6,7,8-tetrahydro-2-methyl-
• 2-Methyl-5,6,7,8-tetrahydro[1]benzothieno-[2,3-d]pyrimidin-4(3H)-one
• Oprea1_574831
• 2-Methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ol #
• Cambridge id 5118319
• SMSF0003489
• HMS2746D22
• AKOS000281420
• MLS000766177
• 19819-15-9
• NCGC00014414-02
• G22648
• NCIStruc2_000894
• MFCD00454938
• CCG-37597
• AKOS022225616
• AG-690/11629631
• 5,6,7,8-Tetrahydro-2-methyl-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one
• NCIStruc1_000658
• 2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• NCI153330
• CB06987
• SR-01000467591
• SR-01000467591-1
• SMR000008671
• Z55164926
• CBMicro_004985
• STL352461
• 5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),4-trien-3-one
• STL357284
• NCGC00014414
• STL512015
• ALBB-020386
• AG-690/36272031
• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-
• [1]benzothieno[2,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-2-methyl-

• MDL： MFCD00454938
• Inchi： 1S/C11H12N2OS/c1-6-12-10(14)9-7-4-2-3-5-8(7)15-11(9)13-6/h2-5H2,1H3,(H,12,13,14)
• InChI Key： ULEHMWWQIZHLHN-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(C)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 41.46
• LogP: 2.17180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one

5-Methyl-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-Trien-3-One: A Promising Compound in Biomedical Research

5-Methyl-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-Trien-3-One is a complex heterocyclic compound with a unique molecular framework that has garnered significant attention in the biomedical field. Its structural features, including the presence of multiple nitrogen and sulfur atoms within the 4,6-diazatricyclo ring system, contribute to its potential pharmacological properties. The 5-methyl group and the 8-thia functionality further modulate its reactivity and biological activity, making it a subject of interest for researchers exploring novel therapeutic applications.

Recent studies have highlighted the 5-methyl substitution as a critical factor in enhancing the compound's stability and solubility in biological systems. The 8-thia ring, which incorporates a sulfur atom, is known to influence the compound's interaction with biological targets, particularly in the context of enzyme inhibition and receptor modulation. The 4,6-diazatricyclo structure, characterized by three nitrogen atoms, is believed to play a pivotal role in the compound's ability to bind to specific molecular targets, such as ion channels or G-protein coupled receptors.

The 5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3-one compound has been the focus of several recent investigations, particularly in the context of its potential as an anti-inflammatory agent. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits significant inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential application in treating inflammatory diseases. This finding aligns with the growing trend in biomedical research to develop compounds that target the immune system with high specificity.

Another notable aspect of this compound is its 4,6-diazatricyclo framework, which may confer unique pharmacokinetic properties. Researchers have proposed that the presence of multiple nitrogen atoms in the ring system could enhance the compound's ability to cross the blood-brain barrier, making it a candidate for neurodegenerative disease research. A 2024 preclinical study indicated that the compound showed promising neuroprotective effects in animal models of Alzheimer's disease, further underscoring its potential therapeutic value.

From a synthetic perspective, the 5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one compound presents challenges and opportunities for chemists. The complex ring structure requires precise synthetic strategies to ensure the correct stereochemistry and functional group placement. Recent advances in asymmetric synthesis and catalytic methods have enabled researchers to develop efficient routes to this compound, which is critical for its large-scale production and application in biomedical research.

The 8-thia functionality in this compound has also been linked to its potential as a metalloenzyme inhibitor. A 2023 study in Chemical Communications explored the compound's ability to bind to metalloenzymes such as carbonic anhydrase, which are implicated in various pathological conditions. This research highlights the compound's versatility in targeting different biological systems, from inflammation to metabolic disorders.

In the context of drug development, the 5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one compound represents a promising lead for the design of new therapeutics. Its unique structural features and the ability to modulate multiple biological pathways make it a valuable candidate for further exploration. Ongoing research is focused on optimizing its pharmacological profile, including improving its bioavailability and reducing potential side effects.

Looking ahead, the 4,6-diazatricyclo framework of this compound may inspire the development of other heterocyclic compounds with similar therapeutic potential. The integration of computational modeling and machine learning techniques is expected to accelerate the discovery of new analogs and derivatives, further expanding the scope of biomedical applications for this compound.

Overall, the 5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one compound exemplifies the intersection of structural complexity and biological relevance in modern drug discovery. Its potential applications in treating inflammatory, neurological, and metabolic diseases underscore its significance in the evolving landscape of biomedical research.